N1-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-isobutyloxalamide

• IUPAC Name: N'-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(2-methylpropyl)oxamide
• InChI: InChI=1S/C17H19ClN4O4S/c1-10(2)7-19-16(23)17(24)20-15-13-8-27(25,26)9-14(13)21-22(15)12-5-3-4-11(18)6-12/h3-6,10H,7-9H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key: YMANHOHFFUBCQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC(=CC=C3)Cl
• Molecular Formula: C17H19ClN4O4S
• Molecular Weight: 410.9 g/mol

Description

The compound is a complex organic molecule that contains a thieno[3,4-c]pyrazole core, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The compound contains a thieno[3,4-c]pyrazole core, which is a type of heterocyclic compound. Heterocyclic compounds are characterized by a ring structure that contains at least one atom that is not carbon.

Scientific Research Applications

Molecular Interactions and Pharmacological Evaluation

Research into compounds structurally related to N1-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-isobutyloxalamide has been focused on understanding their molecular interactions and potential pharmacological applications. For instance, studies on pyrazole derivatives have demonstrated their significance in medicinal chemistry, particularly as cannabinoid receptor antagonists. These compounds are studied for their potential in treating disorders related to cannabinoid receptor interactions, such as obesity, and for their antimicrobial and anti-inflammatory properties (Shim et al., 2002).

Synthesis and Characterization of Derivatives

The synthesis and characterization of chemical derivatives that include the core structure of this compound have been areas of active research. These derivatives are synthesized to explore their biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. For example, the creation of pyrazoline derivatives from chalcone-like intermediates has been investigated for their antidepressant and anticonvulsant activities (Das et al., 2011).

Anticancer and Antimicrobial Potential

Several studies have focused on developing new compounds with potential anticancer and antimicrobial activities by incorporating the pyrazole moiety. Novel synthesis approaches have led to the discovery of compounds that exhibit significant activity against various cancer cell lines and microbial pathogens. For instance, pyrazole- and isoxazole-based heterocycles have been evaluated for their anti-HSV-1 and cytotoxic activities, showcasing the diverse pharmacological applications of these compounds (Dawood et al., 2011).